2-(2-(Bis(2-methylpropyl)amino)-2-oxoethyl)icosenoic acid

• CAS No.: 93904-71-3
• Molecular Formula: C30H57NO3
• Molecular Weight: 479.8 g/mol
• IUPAC Name: (E)-2-[2-[bis(2-methylpropyl)amino]-2-oxoethyl]icos-2-enoic acid
• InChI: InChI=1S/C30H57NO3/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(30(33)34)23-29(32)31(24-26(2)3)25-27(4)5/h22,26-27H,6-21,23-25H2,1-5H3,(H,33,34)/b28-22+
• InChI Key: VLLQQBHSUBVQDI-XAYXJRQQSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCC/C=C(\CC(=O)N(CC(C)C)CC(C)C)/C(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC=C(CC(=O)N(CC(C)C)CC(C)C)C(=O)O

Description

2-(2-(Bis(2-methylpropyl)amino)-2-oxoethyl)icosenoic acid is a complex organic compound with a unique structure that includes both amino and carboxylic acid functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-(Bis(2-methylpropyl)amino)-2-oxoethyl)icosenoic acid typically involves multiple steps, starting from readily available precursors. One common approach is the condensation of an amino acid derivative with a long-chain fatty acid. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow systems to optimize the reaction efficiency. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(2-(Bis(2-methylpropyl)amino)-2-oxoethyl)icosenoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can convert the compound into a more reduced form, potentially altering its properties.

Substitution: This reaction can replace one functional group with another, allowing for the creation of derivatives with different characteristics.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-(2-(Bis(2-methylpropyl)amino)-2-oxoethyl)icosenoic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used to study the interactions between amino acids and fatty acids in biological systems.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-(Bis(2-methylpropyl)amino)-2-oxoethyl)icosenoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• Benzoic acid, 2-(2-methylpropyl)amino-, methyl ester
• Diisobutyl phthalate

Uniqueness

2-(2-(Bis(2-methylpropyl)amino)-2-oxoethyl)icosenoic acid is unique due to its specific combination of functional groups and long-chain structure. This uniqueness allows it to interact with biological systems and chemical environments in ways that similar compounds may not.